Cas no 4056-73-9 (2-Acetylcyclohexane-1,3-dione)

2-Acetylcyclohexane-1,3-dione is a cyclic diketone derivative featuring an acetyl substituent, which enhances its reactivity and versatility in organic synthesis. Its structure, combining a cyclohexane-1,3-dione core with an acetyl group, makes it a valuable intermediate for constructing complex heterocycles and functionalized molecules. The compound exhibits favorable properties for applications in pharmaceuticals, agrochemicals, and materials science due to its ability to participate in condensation, alkylation, and cyclization reactions. Its stability under standard conditions and compatibility with diverse reaction conditions further contribute to its utility in research and industrial processes. The product is typically supplied with high purity to ensure consistent performance in synthetic applications.
2-Acetylcyclohexane-1,3-dione structure
2-Acetylcyclohexane-1,3-dione structure
Product Name:2-Acetylcyclohexane-1,3-dione
CAS No:4056-73-9
MF:C8H10O3
MW:154.163202762604
MDL:MFCD00001586
CID:332322
PubChem ID:24849614
Update Time:2025-10-31

2-Acetylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione,2-acetyl-
    • 2-acetylcyclohexane-1,3-dione
    • 1,3-Cyclohexanedione,2-acetyl
    • 1-acetyl-2,6-dioxocyclohexane
    • 2-acetyl 1,3-cyclohexandione
    • 2-Acetyl-1,3-cyclohexandion
    • 2-Acetyl-1,3-cyclohexanedione
    • 2-Acetyl-cyclohexan-1,3-dion
    • 2-Acetyl-cyclohexane-1,3-dione
    • SCHEMBL170644
    • DTXSID50193577
    • 1,3-Cyclohexanedione, 2-acetyl-
    • CS-0060856
    • Z57155806
    • BDBM50088797
    • EN300-92175
    • AKOS015906528
    • A914039
    • MFCD00001586
    • 2-acetyl1,3-cyclohexanedione
    • 2-Acetyl-1,3-cyclohexanedione, 98%
    • PD180269
    • W16872
    • 4056-73-9
    • CHEMBL167675
    • AS-59889
    • DB-121954
    • 2-Acetylcyclohexane-1,3-dione
    • MDL: MFCD00001586
    • Inchi: 1S/C8H10O3/c1-5(9)8-6(10)3-2-4-7(8)11/h8H,2-4H2,1H3
    • InChI Key: CHNXDYRMRBQOEF-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C1C(C)=O)=O

Computed Properties

  • Exact Mass: 154.06300
  • Monoisotopic Mass: 154.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: -0.1
  • Topological Polar Surface Area: 51.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1690 (rough estimate)
  • Melting Point: 20 °C (lit.)
  • Boiling Point: 85 °C/0.1 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: 1.4787 (estimate)
  • PSA: 51.21000
  • LogP: 0.51370
  • Solubility: Not determined

2-Acetylcyclohexane-1,3-dione Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

2-Acetylcyclohexane-1,3-dione Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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Additional information on 2-Acetylcyclohexane-1,3-dione

Comprehensive Overview of 2-Acetylcyclohexane-1,3-dione (CAS No. 4056-73-9): Properties, Applications, and Innovations

2-Acetylcyclohexane-1,3-dione (CAS 4056-73-9), a versatile cyclic diketone derivative, has garnered significant attention in organic synthesis and material science due to its unique structural features. This compound, characterized by an acetyl group adjacent to a 1,3-dione moiety, serves as a pivotal building block for pharmaceuticals, agrochemicals, and specialty chemicals. Its keto-enol tautomerism and reactive carbonyl groups make it invaluable for constructing heterocycles, a topic frequently searched by chemists exploring sustainable synthesis methods.

Recent studies highlight the role of 2-Acetylcyclohexane-1,3-dione in developing bioactive molecules, aligning with the growing demand for green chemistry solutions. Researchers are investigating its potential in catalysis and photodynamic therapy, addressing trending queries like "eco-friendly ketone applications" or "cyclic diones in drug design." The compound’s solubility in polar solvents and stability under mild conditions further enhance its industrial relevance, particularly in high-performance polymer formulations.

From an analytical perspective, CAS 4056-73-9 is often analyzed via HPLC and NMR spectroscopy, techniques commonly searched by quality control professionals. Innovations in microwave-assisted synthesis have streamlined its production, reducing energy consumption—a key concern in modern process optimization. Additionally, its derivatives exhibit promise in flavor and fragrance industries, responding to consumer interest in "natural aroma compounds."

Environmental considerations are paramount, with 2-Acetylcyclohexane-1,3-dione being explored for biodegradable chelators in wastewater treatment. This aligns with searches on "sustainable chemical alternatives," reflecting broader societal shifts. Regulatory compliance and safety data sheets (SDS) for this compound are also frequently queried, underscoring the need for transparent handling guidelines.

In conclusion, 4056-73-9 exemplifies the intersection of tradition and innovation in organic chemistry. Its adaptability to flow chemistry and AI-driven molecular modeling positions it at the forefront of next-gen chemical R&D, answering pressing questions about scalability and precision in synthesis.

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